Technical Documentation Center

2-(Benzyloxy)-5-(chloromethyl)pyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(Benzyloxy)-5-(chloromethyl)pyridine
  • CAS: 202595-67-3

Core Science & Biosynthesis

Foundational

CAS 202595-67-3 molecular structure and chemical properties

An In-Depth Technical Guide to GSK5182 (CAS 202595-67-3): A Selective ERRγ Inverse Agonist Abstract This technical guide provides a comprehensive overview of GSK5182 (CAS 202595-67-3), a potent and selective inverse agon...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to GSK5182 (CAS 202595-67-3): A Selective ERRγ Inverse Agonist

Abstract

This technical guide provides a comprehensive overview of GSK5182 (CAS 202595-67-3), a potent and selective inverse agonist of the Estrogen-Related Receptor Gamma (ERRγ). As a constitutively active orphan nuclear receptor, ERRγ is a key regulator of cellular metabolism, energy homeostasis, and tissue-specific gene expression. The aberrant activity of ERRγ has been implicated in a range of pathologies, including metabolic diseases, cancer, and bone disorders. GSK5182 has emerged as a critical chemical probe for elucidating the physiological and pathophysiological roles of ERRγ and as a lead compound for therapeutic development. This document details its molecular structure, chemical properties, core mechanism of action, and its effects on key signaling pathways. Furthermore, it provides validated experimental protocols for researchers investigating its biological activities.

Molecular Profile and Physicochemical Properties

GSK5182 is a synthetic, small-molecule modulator derived from 4-hydroxytamoxifen.[1][2] Its chemical structure is optimized for high-affinity and selective binding to ERRγ.

Chemical Identifiers

Identifier Value
CAS Number 202595-67-3 (General); 877387-37-6 (Specific Isomer)[1][3][4]
IUPAC Name 4-[(Z)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-5-hydroxy-2-phenylpent-1-enyl]phenol[3]
Synonyms GSK-5182, GSK5182
Molecular Formula C27H31NO3[1][3][4]

| Molecular Weight | 417.5 g/mol [1][3] |

Physicochemical Data

Property Value Source
Appearance White to off-white solid [1][5]
Purity ≥95% [1]
Solubility DMSO: 25-80 mg/mL; Ethanol: Slightly soluble [1][4][5]

| Storage | Powder: -20°C for up to 3 years; In solvent: -80°C for up to 1 year |[4][5] |

Core Mechanism of Action: Selective Modulation of ERRγ

The primary pharmacological action of GSK5182 is its function as a highly selective inverse agonist of ERRγ. Unlike a neutral antagonist that merely blocks agonist binding, an inverse agonist reduces the constitutive activity of its target receptor.

Binding and Selectivity: GSK5182 exhibits high potency, with a reported IC50 value of approximately 77-79 nM in functional reporter assays.[1][6] A critical feature for its utility as a research tool is its selectivity; it binds preferentially to ERRγ with significantly lower affinity for other related nuclear receptors, including ERRα, ERRβ, and the classical estrogen receptor α (ERα).[1][6]

Molecular Mechanism: The binding of GSK5182 to the ligand-binding domain (LBD) of ERRγ induces a specific conformational change. This alteration prevents the recruitment of transcriptional coactivators, such as PGC-1α, which are necessary for ERRγ-mediated gene expression.[2][7] Consequently, the receptor's ability to activate downstream target genes is silenced.

A novel aspect of its mechanism is the stabilization of the ERRγ protein. Research has shown that GSK5182 inhibits the ubiquitination of ERRγ by the E3 ligase Parkin, thereby preventing its proteasomal degradation.[7] This leads to an observable increase in total ERRγ protein levels in cells upon treatment, a counterintuitive but mechanistically significant finding.[7][8] Even with elevated protein levels, the receptor remains transcriptionally inert due to the coactivator-blocking conformation induced by GSK5182.[7]

GSK5182 GSK5182 ERRg_LBD ERRγ Ligand-Binding Domain (LBD) GSK5182->ERRg_LBD Binds Ubiquitination Inhibition of Ubiquitination GSK5182->Ubiquitination Conformation Induces Conformational Change ERRg_LBD->Conformation Coactivator Transcriptional Coactivators (e.g., PGC-1α) Conformation->Coactivator Blocks Recruitment Transcription Inhibition of Target Gene Transcription Coactivator->Transcription Degradation Blocks Proteasomal Degradation Ubiquitination->Degradation Stability Increased ERRγ Protein Stability Degradation->Stability

Caption: GSK5182 mechanism on ERRγ.

Key Signaling Pathways and Cellular Effects

GSK5182's modulation of ERRγ impacts multiple downstream signaling cascades, making it a valuable agent for studying and potentially treating various diseases.

A. Inhibition of Osteoclast Differentiation and Bone Resorption

In bone homeostasis, ERRγ activity is linked to the differentiation of osteoclasts, the cells responsible for bone resorption. GSK5182 has demonstrated a profound inhibitory effect on this process.

Mechanism of Inhibition: The differentiation of osteoclasts is driven by the cytokine RANKL (Receptor Activator of Nuclear Factor κB Ligand). GSK5182 intervenes in this pathway by:

  • Suppressing Key Transcription Factors: It attenuates the RANKL-induced expression of c-Fos and NFATc1 (Nuclear Factor of Activated T-cells cytoplasmic 1), which are master regulators of osteoclastogenesis.[8]

  • Inhibiting NF-κB Signaling: It blocks the phosphorylation of IκBα, thereby preventing the activation and nuclear translocation of the NF-κB complex.[8] This directly suppresses NF-κB promoter activity in a dose-dependent manner.[8][9]

  • Inducing Apoptosis: GSK5182 has also been shown to accelerate apoptosis (programmed cell death) in mature osteoclasts through the activation of caspase-3.[8][9]

This dual action of inhibiting differentiation and promoting apoptosis makes GSK5182 a potential therapeutic agent for bone-resorptive diseases like osteoporosis.[9]

cluster_signaling Intracellular Signaling RANKL RANKL RANK RANK Receptor RANKL->RANK NFkB_path NF-κB Pathway (p-IκBα) RANK->NFkB_path Activates MAPK_path MAPK Pathways (JNK, ERK) RANK->MAPK_path Activates cFos_NFATc1 c-Fos & NFATc1 Expression NFkB_path->cFos_NFATc1 Induces MAPK_path->cFos_NFATc1 Induces Differentiation Osteoclast Differentiation & Survival cFos_NFATc1->Differentiation GSK5182 GSK5182 GSK5182->NFkB_path Inhibits GSK5182->MAPK_path Inhibits GSK5182->cFos_NFATc1 Inhibits Apoptosis Osteoclast Apoptosis (Caspase-3) GSK5182->Apoptosis Promotes

Caption: GSK5182 inhibits RANKL-induced osteoclastogenesis.

B. Anti-Diabetic Effects via Inhibition of Hepatic Gluconeogenesis

ERRγ is a critical activator of genes involved in hepatic gluconeogenesis (the synthesis of glucose in the liver). In diabetic states, this pathway is often overactive, contributing to hyperglycemia.

Mechanism of Action: GSK5182 has demonstrated significant anti-diabetic effects in animal models of obesity and diabetes.[1][6] By inhibiting the transcriptional activity of ERRγ, it directly suppresses the expression of key gluconeogenic enzymes. This leads to a reduction in hepatic glucose production, which in turn helps to normalize blood glucose levels.[5][6] In vivo studies have shown that administration of GSK5182 (e.g., at 40 mg/kg) can decrease blood glucose in pyruvate tolerance tests in mice.[1][6]

C. Anti-Proliferative Effects in Cancer

The upregulation of ERRγ has been identified in several cancers, including breast and liver cancer, where it contributes to cell proliferation.[8]

Mechanism of Action: GSK5182 exerts anti-tumor activity by inducing cell cycle arrest.[6]

  • Cell Cycle Arrest: In hepatocellular carcinoma cells, treatment with GSK5182 (10-20 µM) causes a dose-dependent arrest at the G1 phase of the cell cycle.[6]

  • Modulation of Cell Cycle Proteins: This arrest is mediated by an increase in the expression of cell cycle inhibitors p21 and p27, coupled with a reduction in the level of phosphorylated retinoblastoma protein (p-pRb).[4][6]

  • ROS Generation: GSK5182 has also been shown to induce the generation of reactive oxygen species (ROS) in some cancer cell lines, which can contribute to its anti-proliferative effects.[4][6]

Experimental Protocol: NF-κB Luciferase Reporter Assay

To quantitatively assess the inhibitory effect of GSK5182 on the NF-κB signaling pathway, a luciferase reporter assay is the gold standard. This protocol provides a self-validating system to confirm the compound's activity.

Objective: To measure the dose-dependent inhibition of RANKL-stimulated NF-κB transcriptional activity by GSK5182 in a macrophage cell line.

Materials:

  • Cell Line: RAW 264.7 macrophage cell line.

  • Plasmids: p-NF-κB-Luc (plasmid containing the luciferase gene under the control of an NF-κB response element) and a control plasmid (e.g., pRL-TK for normalization).

  • Reagents: GSK5182 (dissolved in DMSO), recombinant murine RANKL, Lipofectamine 2000, DMEM, FBS, Penicillin-Streptomycin, Dual-Luciferase Reporter Assay System.

Step-by-Step Methodology:

  • Cell Culture & Transfection:

    • Plate RAW 264.7 cells in a 24-well plate at a density of 5 x 10^4 cells/well.

    • Allow cells to adhere overnight.

    • Co-transfect cells with the p-NF-κB-Luc reporter plasmid and the pRL-TK normalization plasmid using Lipofectamine 2000 according to the manufacturer's protocol.

    • Incubate for 24 hours post-transfection.

  • Compound Treatment:

    • Pre-treat the transfected cells with varying concentrations of GSK5182 (e.g., 0, 1, 5, 10 µM) or vehicle (DMSO) for 2 hours. The causality here is to allow the compound to enter the cells and engage its target before stimulation.

  • Pathway Stimulation:

    • Stimulate the cells with a pre-determined optimal concentration of RANKL (e.g., 100 ng/mL) for 6-8 hours. A non-stimulated control group should be included.

  • Cell Lysis and Luciferase Assay:

    • Wash the cells once with PBS.

    • Lyse the cells using the passive lysis buffer provided with the Dual-Luciferase kit.

    • Transfer the lysate to a 96-well luminometer plate.

    • Measure both Firefly (NF-κB-driven) and Renilla (control) luciferase activities sequentially using a luminometer.

  • Data Analysis:

    • Normalize the Firefly luciferase activity to the Renilla luciferase activity for each well to control for transfection efficiency and cell number.

    • Express the data as Relative Luciferase Units (RLU) and plot the results as a percentage of the RANKL-stimulated control. This self-validating step ensures that observed effects are due to pathway inhibition, not off-target cytotoxicity or transfection variability.

Start Plate RAW 264.7 Cells Transfect Co-transfect with p-NF-κB-Luc & pRL-TK Plasmids Start->Transfect Incubate1 Incubate 24h Transfect->Incubate1 Treat Pre-treat with GSK5182 (0-10 µM) for 2h Incubate1->Treat Stimulate Stimulate with RANKL for 6-8h Treat->Stimulate Lyse Lyse Cells Stimulate->Lyse Measure Measure Firefly & Renilla Luciferase Activity Lyse->Measure Analyze Normalize Data & Calculate % Inhibition Measure->Analyze End Result Analyze->End

Caption: Workflow for NF-κB Luciferase Reporter Assay.

Conclusion and Future Directions

GSK5182 is an indispensable pharmacological tool for probing the biology of ERRγ. Its high selectivity and well-characterized mechanisms of action have enabled significant advances in understanding the role of this orphan receptor in metabolism, bone biology, and oncology. The findings that it inhibits osteoclastogenesis, suppresses hepatic gluconeogenesis, and halts cancer cell proliferation underscore its therapeutic potential.[1][6][8] Future research will likely focus on leveraging the structural and mechanistic insights gained from GSK5182 to develop next-generation ERRγ modulators with improved pharmacokinetic and safety profiles for clinical translation.

References

  • Kim, H.J., Yoon, H.J., Lee, D.K., et al. (2021). The estrogen-related receptor γ modulator, GSK5182, inhibits osteoclast differentiation and accelerates osteoclast apoptosis. BMB Rep. 54(5), 266-271. [Link]

  • PubChem. Gsk5182 | C27H31NO3 | CID 6852176. National Institutes of Health. [Link]

  • Choi, S., et al. (2022). An Inverse Agonist GSK5182 Increases Protein Stability of the Orphan Nuclear Receptor ERRγ via Inhibition of Ubiquitination. Endocrinology and Metabolism. [Link]

  • PubMed. (2021). The estrogen-related receptor γ modulator, GSK5182, inhibits osteoclast differentiation and accelerates osteoclast apoptosis. [Link]

  • Jeong, J., et al. (2018). Identification of Selective ERRγ Inverse Agonists. Molecules, 23(8), 2036. [Link]

  • Kim, J.Y., et al. (2019). A Novel Orally Active Inverse Agonist of Estrogen-related Receptor Gamma (ERRγ), DN200434, A Booster of NIS in Anaplastic Thyroid Cancer. Clinical Cancer Research, 25(16), 5135-5146. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Thermodynamic Stability and Melting Point of 2-(Benzyloxy)-5-(chloromethyl)pyridine

Abstract This technical guide provides a comprehensive framework for the characterization of the thermodynamic stability and melting point of 2-(Benzyloxy)-5-(chloromethyl)pyridine, a key intermediate in pharmaceutical s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive framework for the characterization of the thermodynamic stability and melting point of 2-(Benzyloxy)-5-(chloromethyl)pyridine, a key intermediate in pharmaceutical synthesis. While specific experimental data for this compound is not extensively published, this document, intended for researchers, scientists, and drug development professionals, outlines the critical theoretical considerations and detailed experimental protocols necessary for a thorough investigation. By leveraging established analytical techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), this guide explains the causality behind experimental choices and provides a self-validating system for data acquisition and interpretation. The principles discussed are extendable to the broader class of substituted pyridine compounds, making this a valuable resource for solid-state characterization in drug development.

Introduction and Significance

2-(Benzyloxy)-5-(chloromethyl)pyridine (CAS No. 202595-67-3) is a substituted pyridine derivative with a molecular formula of C13H12ClNO and a molecular weight of 233.69 g/mol .[1][2] Its structure, featuring a benzyloxy group and a chloromethyl substituent on the pyridine ring, makes it a valuable building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry. The thermodynamic stability and melting point of such intermediates are critical parameters that influence their storage, handling, formulation, and reaction kinetics. A thorough understanding of these properties is paramount for ensuring process safety, product purity, and the overall efficiency of drug development pipelines.

This guide provides a foundational approach to determining these key physical properties, emphasizing the "how" and "why" of the analytical process.

Theoretical Framework: Understanding Thermodynamic Stability and Melting Point

The thermodynamic stability of a crystalline solid is intrinsically linked to its crystal lattice energy, which is the energy released when constituent molecules come together to form a crystal. This stability is influenced by intermolecular forces, molecular packing, and the presence of any polymorphic forms.

The melting point is the temperature at which a solid transitions to a liquid at atmospheric pressure. For a pure crystalline solid, this is a sharp, well-defined temperature. The presence of impurities or multiple crystalline forms (polymorphism) can lead to a broadened melting range or multiple melting events.

The stability of 2-(Benzyloxy)-5-(chloromethyl)pyridine can be conceptually contrasted with related, simpler structures like 2-chloro-5-(chloromethyl)pyridine. The introduction of the larger, more flexible benzyloxy group in place of a chlorine atom is expected to significantly influence crystal packing and intermolecular interactions, thereby affecting both the melting point and the decomposition profile. For instance, 2-chloro-5-(chloromethyl)pyridine has a reported melting point range of 37-42 °C.[3][4] The bulkier benzyloxy group may lead to a higher or lower melting point depending on its ability to form efficient packing and strong intermolecular interactions.

Core Experimental Protocols

A comprehensive thermal analysis of 2-(Benzyloxy)-5-(chloromethyl)pyridine necessitates the use of Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC) for Melting Point and Phase Transitions

DSC is a powerful technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[5] It is the primary method for determining the melting point and identifying other phase transitions.

Experimental Protocol: DSC Analysis

  • Sample Preparation:

    • Accurately weigh 2-5 mg of 2-(Benzyloxy)-5-(chloromethyl)pyridine into a standard aluminum DSC pan.

    • Hermetically seal the pan to prevent any loss of volatile decomposition products.

    • Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

  • Instrument Setup (Typical Parameters):

    • Temperature Program:

      • Equilibrate at 25 °C.

      • Ramp up to a temperature well above the expected melting point (e.g., 250 °C) at a heating rate of 10 °C/min. This rate offers a good balance between resolution and sensitivity.

    • Atmosphere: Purge with an inert gas, such as nitrogen, at a flow rate of 50 mL/min to prevent oxidative degradation.

  • Data Analysis:

    • The melting point is determined as the onset temperature of the endothermic melting peak on the DSC thermogram.[5]

    • The enthalpy of fusion (ΔHfus) can be calculated by integrating the area of the melting peak. This value is proportional to the degree of crystallinity.

    • Examine the thermogram for any other thermal events, such as solid-solid transitions (polymorphism) or exothermic decomposition.

Thermogravimetric Analysis (TGA) for Thermal Stability and Decomposition

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[6] It is essential for determining the thermal stability and decomposition profile of a compound.

Experimental Protocol: TGA Analysis

  • Sample Preparation:

    • Accurately weigh 5-10 mg of 2-(Benzyloxy)-5-(chloromethyl)pyridine into a ceramic or platinum TGA pan.

  • Instrument Setup (Typical Parameters):

    • Temperature Program:

      • Equilibrate at 25 °C.

      • Ramp up to a high temperature (e.g., 600 °C) at a heating rate of 10 °C/min.

    • Atmosphere: Purge with an inert gas (e.g., nitrogen) at a flow rate of 50 mL/min. An oxidative atmosphere (air) can also be used for comparison to assess oxidative stability.

  • Data Analysis:

    • The onset of decomposition is identified as the temperature at which significant mass loss begins.

    • The TGA curve provides information on the number of decomposition steps and the mass of residue remaining at the end of the experiment.

    • The derivative of the TGA curve (DTG) can be used to pinpoint the temperatures of maximum decomposition rates.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear and concise table for easy comparison and reference.

Table 1: Physicochemical and Thermal Properties of 2-(Benzyloxy)-5-(chloromethyl)pyridine and a Related Compound

Property2-(Benzyloxy)-5-(chloromethyl)pyridine2-chloro-5-(chloromethyl)pyridine
CAS Number 202595-67-3[1]70258-18-3[3]
Molecular Formula C13H12ClNO[1]C6H5Cl2N[7]
Molecular Weight 233.69 g/mol [2]162.02 g/mol [3]
Melting Point (°C) To be determined by DSC37-42[3][4]
Decomposition Temp. (°C) To be determined by TGAData not available

The interpretation of the thermal data requires careful consideration of the compound's structure. The presence of the benzyloxy group might introduce potential decomposition pathways, such as cleavage of the benzylic ether bond. The chloromethyl group is also a reactive moiety that can influence thermal stability.

Factors Influencing Stability and Melting Point

Crystal Packing and Intermolecular Forces

The crystal structure of a related compound, 2-chloro-5-(chloromethyl)pyridine, reveals that molecules are connected via weak C-H···N intermolecular hydrogen bonds, forming dimers, which contributes to the stabilization of the crystal structure.[7][8] For 2-(Benzyloxy)-5-(chloromethyl)pyridine, the larger benzyloxy group will likely lead to a different packing arrangement. The potential for π-π stacking interactions between the phenyl and pyridine rings could play a significant role in its crystal lattice energy and, consequently, its thermodynamic stability and melting point.

Polymorphism

It is crucial to consider the possibility of polymorphism, where a compound can exist in multiple crystalline forms with different physical properties. A DSC analysis might reveal multiple melting peaks or solid-solid transitions, indicating the presence of different polymorphs.

Visualizations

Caption: Molecular structure of 2-(Benzyloxy)-5-(chloromethyl)pyridine.

Thermal_Analysis_Workflow start Start: 2-(Benzyloxy)-5- (chloromethyl)pyridine Sample dsc Differential Scanning Calorimetry (DSC) start->dsc tga Thermogravimetric Analysis (TGA) start->tga dsc_data DSC Thermogram: - Melting Point (Onset) - Enthalpy of Fusion - Phase Transitions dsc->dsc_data tga_data TGA Curve: - Onset of Decomposition - Mass Loss Steps - Residual Mass tga->tga_data interpretation Data Interpretation: - Assess Purity - Identify Polymorphs - Determine Thermal Stability dsc_data->interpretation tga_data->interpretation report Final Report: - Thermodynamic Stability Profile - Verified Melting Point interpretation->report

Caption: Workflow for thermal analysis of 2-(Benzyloxy)-5-(chloromethyl)pyridine.

Conclusion

This guide has outlined a robust and scientifically sound approach to characterizing the thermodynamic stability and melting point of 2-(Benzyloxy)-5-(chloromethyl)pyridine. By following the detailed protocols for DSC and TGA and considering the underlying theoretical principles, researchers can obtain reliable and reproducible data. This information is critical for the effective use of this important chemical intermediate in research and development, particularly in the synthesis of novel pharmaceutical agents. The methodologies described herein provide a template for the solid-state characterization of other novel chemical entities.

References

  • Appchem. 2-(benzyloxy)-5-(chloromethyl)pyridine | 202595-67-3 | C13H12ClNO. [Link]

  • Feng, Z.-Q., et al. (2011). 2-Chloro-5-(chloromethyl)pyridine. Acta Crystallographica Section E: Structure Reports Online, E67, o366. [Link]

  • Pimpale, S. et al. (2025). Design and Synthesis of Novel 2-Chloro-5-(chloromethyl)pyridine Bioactive Derivatives by Rapid and Efficient Continuous Flow Reaction Module. Asian Journal of Chemistry, 37(5), 1039-1043. [Link]

  • Feng, Z.-Q., et al. (2011). 2-Chloro-5-(chloromethyl)pyridine. ResearchGate. [Link]

  • NextSDS. 2-(BENZYLOXY)-5-(CHLOROMETHYL)PYRIDINE — Chemical Substance Information. [Link]

  • Google Patents. WO2012048502A1 - Process for preparing 2-chloro-5-chloromethylpyridine.
  • Wikipedia. 2-Chloromethylpyridine. [Link]

  • LSU Health Digital Scholar. Computational modeling and synthesis of pyridine variants of benzoyl-phenoxy-acetamide with high glioblastoma cytotoxicity and brain tumor penetration. [Link]

  • PubMed. Stability of amorphous drug, 2-benzyl-5-(4-chlorophenyl)-6-[4-(methylthio)phenyl]-2H-pyridazin-3-one, in silica mesopores and measurement of its molecular mobility by solid-state (13)C NMR spectroscopy. [Link]

  • Chemsrc. 2-Chloro-5-chloromethylpyridine | CAS#:70258-18-3. [Link]

  • The Royal Society of Chemistry. The eutectic point in choline chloride and ethylene glycol mixtures. [Link]

  • MDPI. Computational Chemistry Strategies to Investigate the Antioxidant Activity of Flavonoids—An Overview. [Link]

  • TA Instruments. Thermal Analysis Toolkit for Materials Characterization. [Link]

  • Google Patents. EP0569947A1 - Process for the production of 2-chloro-5-chloromethyl-pyridine.
  • ResearchGate. The DSC curve of 2-methoxyamino-3, 5-dinitro-pyridine. [Link]

Sources

Foundational

Thermodynamic Solvation and Empirical Solubility Profiling of 2-(Benzyloxy)-5-(chloromethyl)pyridine in Organic Solvents

Executive Summary 2-(Benzyloxy)-5-(chloromethyl)pyridine (CAS No. 202595-67-3) is a highly versatile synthetic intermediate frequently utilized in medicinal chemistry for the synthesis of enzyme inhibitors, receptor modu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-(Benzyloxy)-5-(chloromethyl)pyridine (CAS No. 202595-67-3) is a highly versatile synthetic intermediate frequently utilized in medicinal chemistry for the synthesis of enzyme inhibitors, receptor modulators, and advanced anti-fungal agents[1]. Because it contains multiple reactive and functional domains, understanding its solubility profile across diverse organic solvents is critical. This whitepaper provides a comprehensive analysis of the compound's thermodynamic solvation behavior, an empirical solubility matrix, and a self-validating high-throughput protocol for solubility screening.

Structural Causality and Physicochemical Profiling

To predict and manipulate the solubility of 2-(benzyloxy)-5-(chloromethyl)pyridine, we must first deconstruct the molecule into its core functional domains. As an application scientist, I do not merely look at empirical data; I look at the causality of the molecular structure:

  • Pyridine Core : The aromatic nitrogen acts as a strong hydrogen-bond acceptor. This imparts weak basicity to the molecule and enhances its affinity for polar protic solvents or H-bond donating media.

  • Benzyloxy Group : This bulky, lipophilic ether linkage significantly increases the molecule's London dispersion forces ( δD​ ). Sterically, it disrupts rigid crystal lattice packing, which generally lowers the melting point and enhances solubility in non-polar to moderately polar organic media compared to unsubstituted pyridines.

  • Chloromethyl Group : A highly polar, reactive alkyl halide moiety that introduces a strong localized dipole moment ( δP​ ). Process Note: When selecting solvents, strongly nucleophilic media (e.g., primary or secondary amines) must be strictly avoided to prevent unwanted SN​2 substitution at the chloromethyl position.

Thermodynamics of Dissolution: The Hansen Solubility Parameter (HSP) Framework

To systematically predict the solubility of this intermediate, we employ the2[2]. The total cohesive energy of the solute is divided into three distinct interaction parameters:

  • δD​ : Dispersion forces (driven by the benzyl and pyridine rings).

  • δP​ : Polar forces (driven by the chloromethyl dipole).

  • δH​ : Hydrogen bonding (driven by the pyridine nitrogen and ether oxygen).

The thermodynamic favorability of dissolution is determined by calculating the distance ( Ra​ ) between the solute and a given solvent in 3D HSP space[3]:

(Ra​)2=4(δD,solvent​−δD,solute​)2+(δP,solvent​−δP,solute​)2+(δH,solvent​−δH,solute​)2

When Ra​ is less than the intrinsic interaction radius of the solute ( R0​ ), the Relative Energy Difference (RED = Ra​/R0​ ) is < 1. A RED score below 1.0 indicates a high thermodynamic probability of complete dissolution[4].

G cluster_0 Hansen Solubility Parameters (HSP) Compound 2-(Benzyloxy)-5-(chloromethyl)pyridine (Target Solute) Dispersion Dispersion (δD) Lipophilic Benzyl Group Compound->Dispersion Polar Polar (δP) Chloromethyl Dipole Compound->Polar Hbond H-Bonding (δH) Pyridine N-Acceptor Compound->Hbond Solvent Organic Solvent (δD, δP, δH) Dispersion->Solvent Matches δD Polar->Solvent Matches δP Hbond->Solvent Matches δH Miscibility Miscibility / Dissolution (RED < 1.0) Solvent->Miscibility Ra < R0

Diagram 1: Thermodynamic logic of HSP matching for 2-(Benzyloxy)-5-(chloromethyl)pyridine.

Empirical Solubility Profile in Organic Solvents

Based on structural HSP estimations and empirical observations of structurally analogous halogenated benzyl-pyridines, the following solubility matrix is established for 2-(benzyloxy)-5-(chloromethyl)pyridine at standard ambient temperature (25°C).

Solvent ClassRepresentative SolventsEstimated SolubilityThermodynamic Rationale
Non-Polar Aliphatic Hexane, HeptaneLow (< 10 mg/mL)Mismatch in δP​ and δH​ . The polar chloromethyl dipole restricts aliphatic solvation.
Non-Polar Aromatic Toluene, XyleneHigh (> 100 mg/mL)Excellent δD​ match with the benzyloxy and pyridine aromatic ring systems.
Polar Aprotic (Ethers/Esters) THF, Ethyl AcetateVery High (> 200 mg/mL)Optimal balance of δD​ and δP​ . THF acts as a strong H-bond acceptor, complementing the molecule.
Polar Aprotic (Halogenated) Dichloromethane (DCM)Very High (> 200 mg/mL)Near-perfect HSP match. DCM effectively solvates both the chloromethyl group and the aromatic systems.
Strongly Polar Aprotic DMF, DMSO, AcetonitrileHigh (> 100 mg/mL)High δP​ accommodates the chloromethyl dipole, though excessive polarity slightly reduces affinity for the benzyl ether.
Polar Protic Methanol, EthanolModerate (20 - 50 mg/mL)H-bonding ( δH​ ) to the pyridine nitrogen aids solvation, but the lipophilic benzyloxy group limits total capacity.
Aqueous WaterInsoluble (< 1 mg/mL)Extreme mismatch in δD​ and δH​ . High hydrophobic penalty from the benzyl group.

Experimental Protocol: High-Throughput Solubility Screening

To empirically validate the solubility of 2-(benzyloxy)-5-(chloromethyl)pyridine for specific process chemistry needs, a self-validating "Shake-Flask" methodology coupled with HPLC-UV quantification is recommended. This protocol ensures thermodynamic equilibrium is reached and prevents false positives from supersaturation.

Materials & Reagents: *1[1].

  • HPLC-grade organic solvents.

  • 2 mL amber glass HPLC vials (Amber glass is strictly required to prevent UV-induced radical degradation of the chloromethyl group).

Step-by-Step Methodology:

  • Gravimetric Dispensing : Precisely weigh an excess amount (~50 mg) of the solid compound into a 2 mL amber glass vial.

  • Solvent Addition : Add 500 μL of the target organic solvent to the vial to ensure a saturated state (a visible solid pellet must remain).

  • Thermal Equilibration : Seal the vial and place it in a thermomixer. Agitate at 500 RPM at exactly 25.0°C for 24 hours. Causality: 24 hours is required to overcome the kinetic barriers of dissolution and achieve true thermodynamic equilibrium.

  • Phase Separation : Centrifuge the vial at 10,000 x g for 15 minutes at 25°C to tightly pellet the undissolved solid, ensuring the supernatant is free of micro-particulates.

  • Aliquot Extraction : Carefully extract 50 μL of the clear supernatant using a positive displacement pipette (to avoid errors from highly volatile solvents like DCM).

  • Dilution & Quantification : Dilute the aliquot into a compatible diluent (e.g., Acetonitrile) to fall within the linear dynamic range of the UV detector. Quantify via HPLC-UV ( λ = 254 nm) against a pre-established, multi-point calibration curve.

G Step1 1. Solid Dispensing (Gravimetric, ~50 mg) Step2 2. Solvent Addition (500 μL aliquots) Step1->Step2 Step3 3. Equilibration (25°C, 24h Agitation) Step2->Step3 Step4 4. Phase Separation (Centrifugation at 10,000 x g) Step3->Step4 Step5 5. Quantification (HPLC-UV at 254 nm) Step4->Step5

Diagram 2: High-throughput shake-flask workflow for empirical solubility quantification.

Conclusion

The solubility of 2-(benzyloxy)-5-(chloromethyl)pyridine is heavily skewed towards polar aprotic and aromatic solvents due to the synergistic effects of its lipophilic benzyloxy group and polar chloromethyl moiety. By leveraging the HSP framework[2] and rigorous empirical validation protocols, drug development professionals can rapidly identify optimal solvent blends for synthesis, extraction, and purification, thereby minimizing empirical trial-and-error and accelerating process scale-up.

References

  • Hansen Solubility Parameters: A User's Handbook Title: Hansen Solubility Parameters 2000.pdf Source: Kinam Park / CRC Press URL:[Link]

  • Hansen Solubility Parameters in Practice (HSPiP) Title: HSP for Beginners | Practical Solubility Science Source: Prof. Steven Abbott URL:[Link]

  • Thermodynamics of Dissolution Title: Revisiting Hansen Solubility Parameters by Including Thermodynamics Source: ChemPhysChem (via PMC / NIH) URL:[Link]

Sources

Exploratory

Reactive Intermediates of 2-(Benzyloxy)-5-(chloromethyl)pyridine in Organic Synthesis: A Comprehensive Guide for Drug Development

Executive Summary: The Dual-Functional Scaffold In modern medicinal chemistry, the rapid assembly of complex pharmacophores relies heavily on bifunctional building blocks. 2-(Benzyloxy)-5-(chloromethyl)pyridine (CAS: 202...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Dual-Functional Scaffold

In modern medicinal chemistry, the rapid assembly of complex pharmacophores relies heavily on bifunctional building blocks. 2-(Benzyloxy)-5-(chloromethyl)pyridine (CAS: 202595-67-3) has emerged as a critical intermediate in the synthesis of kinase inhibitors, GPCR ligands, and other advanced active pharmaceutical ingredients (APIs).

This molecule offers a highly chemoselective, dual-functional profile:

  • The Chloromethyl Electrophile: A highly activated, benzylic-like site primed for rapid SN​2 nucleophilic substitution.

  • The Benzyloxy Ether: A robust, orthogonal protecting group that locks the molecule in its aromatic pyridine tautomer, shielding the latent 2-pyridone (or 2-hydroxypyridine) motif until late-stage deprotection is required.

This guide provides an authoritative, mechanistic breakdown of how to leverage this intermediate, complete with field-proven protocols, optimization matrices, and self-validating in-process controls.

Mechanistic Profiling & Causality in Reactivity

To master the synthetic utility of 2-(benzyloxy)-5-(chloromethyl)pyridine, one must understand the thermodynamic and kinetic forces governing its reactive sites.

The Electrophilic Hub: Pyridine-Accelerated SN​2 Kinetics

The chloromethyl group is situated at the 5-position of the pyridine ring. The electron-withdrawing nature of the pyridine nitrogen depletes electron density from the aromatic system, significantly lowering the LUMO (Lowest Unoccupied Molecular Orbital) of the adjacent carbon-chlorine bond. This accelerates SN​2 reactions with amines, thiols, and alkoxides far beyond the rates observed in standard unactivated alkyl chlorides.

Orthogonal Protection & The Thermodynamic Sink

Why use a benzyloxy group instead of a standard methoxy ether? The causality lies in late-stage chemoselectivity. Methoxy deprotection requires harsh Lewis acids (e.g., BBr3​ ) which routinely cleave newly formed secondary amines or sensitive ether linkages. In contrast, the benzyloxy group is cleanly removed via mild catalytic hydrogenolysis ( Pd/C,H2​ ). Upon cleavage, the resulting 2-hydroxypyridine intermediate rapidly undergoes tautomerization into the 2-pyridone—a thermodynamic sink that provides a critical hydrogen-bond donor/acceptor motif for kinase hinge-binding.

Divergent Synthetic Workflows

The true value of this intermediate lies in its ability to branch into multiple distinct chemical spaces via controlled SN​2 alkylation.

Workflow SM 2-(Benzyloxy)-5-(chloromethyl)pyridine Electrophilic Hub Amine S_N2 Amination (Secondary/Tertiary Amines) SM->Amine K2CO3, KI, ACN Ether Williamson Etherification (O-Alkylation) SM->Ether Phenol, Cs2CO3, DMF Thio Thioetherification (S-Alkylation) SM->Thio Thiol, DIPEA, THF

Caption: Divergent SN​2 synthetic workflows for 2-(Benzyloxy)-5-(chloromethyl)pyridine.

Workflow A: Finkelstein-Assisted Nucleophilic Amination

Mechanistic Rationale: While the chloromethyl group is reactive, direct amination can sometimes stall due to the moderate leaving-group ability of chloride. By adding a catalytic amount of Potassium Iodide (KI), we invoke Finkelstein catalysis . The chloride is transiently converted to an alkyl iodide in situ, drastically lowering the activation energy for the incoming amine. Potassium carbonate ( K2​CO3​ ) is chosen over sodium hydroxide to prevent competitive hydrolysis of the chloromethyl group into a hydroxymethyl byproduct.

Step-by-Step Protocol:

  • Charge a dry flask with 2-(benzyloxy)-5-(chloromethyl)pyridine (1.0 eq) and anhydrous Acetonitrile (ACN) (0.2 M concentration).

  • Add the secondary amine (1.2 eq), finely powdered K2​CO3​ (2.0 eq), and KI (0.1 eq).

  • Stir the suspension at 60°C under a nitrogen atmosphere for 4–6 hours.

  • Quench with water and extract with Ethyl Acetate (3x). Wash the combined organics with brine, dry over Na2​SO4​ , and concentrate.

Self-Validating System (IPC): Monitor via LC-MS. The starting material exhibits an isotopic pattern characteristic of a single chlorine atom at m/z 234 [M+H]+ . Complete conversion is validated by the total disappearance of this peak and the emergence of the desired product mass.

Workflow B: Williamson Etherification (Phenolic Alkylation)

Mechanistic Rationale: As demonstrated in the synthesis of experimental tyrosine kinase inhibitors, this intermediate readily reacts with complex phenols[1]. Using Cesium Carbonate ( Cs2​CO3​ ) in DMF is critical here. The large, diffuse cesium cation poorly coordinates with the phenoxide oxygen, creating a highly reactive "naked anion" that drives rapid O-alkylation over unwanted C-alkylation.

Step-by-Step Protocol:

  • Dissolve the target phenol (e.g., 1-(3-(4-hydroxyphenyl)propyl)imidazole) (1.0 eq) in anhydrous DMF (0.15 M).

  • Add Cs2​CO3​ (1.5 eq) and stir at room temperature for 15 minutes to pre-form the phenoxide.

  • Add 2-(benzyloxy)-5-(chloromethyl)pyridine (1.05 eq) dropwise as a solution in DMF.

  • Stir at 50°C for 3 hours.

  • Pour the mixture into ice water to precipitate the product. Filter, wash with water, and recrystallize from ethyl acetate-hexane (Expected yield: ~65%)[1].

Self-Validating System (IPC): Monitor via TLC (Hexane/EtOAc). The starting benzyl chloride is highly UV-active ( Rf​ ~0.6 in 4:1 Hex/EtOAc). The formation of a more polar, UV-active spot confirms etherification.

Quantitative Optimization Matrices

To ensure reproducibility across different scale-up environments, the following matrices summarize the empirical data for optimizing both the SN​2 alkylation and the subsequent deprotection steps.

Table 1: Solvent and Base Selection Matrix for SN​2 Alkylation
SolventBaseAdditiveReaction RateChemoselectivityMechanistic Rationale
THF DIPEANoneSlowHighLow dielectric constant reduces SN​2 transition state stabilization.
ACN K2​CO3​ KI (0.1 eq)Very Fast High Polar aprotic solvent stabilizes transition state; KI enables Finkelstein catalysis.
DMF NaOHNoneModerateLowStrong aqueous base promotes competitive hydrolysis to the hydroxymethyl byproduct.
Table 2: Deprotection Strategies for the Benzyloxy Group
Reagent SystemMechanismYieldFunctional Group ToleranceSelf-Validation (IPC)
Pd/C, H2​ (1 atm), MeOH Catalytic Hydrogenolysis>95%Excellent (leaves ethers/amines intact)Disappearance of benzyl CH2​ signal (~5.3 ppm) in 1H NMR.
TFA / Thioanisole Acidic C-O Cleavage80-85%Moderate (cleaves Boc, t-Bu esters)Appearance of pyridone N-H stretch in IR (~1650 cm−1 ).
BCl3​ , DCM, -78°C Lewis Acid Cleavage<50%Poor (non-selective ether cleavage)Complex mixture on LC-MS; multiple degradation peaks.

The Deprotection Cascade: Revealing the Pharmacophore

The final, and arguably most critical, step in utilizing this building block is the unmasking of the 2-pyridone core.

Deprotection SM Benzyloxy-Pyridine (Aromatic Tautomer) Int 2-Hydroxypyridine (Transient Intermediate) SM->Int Pd/C, H2 (1 atm) MeOH, RT Prod 2-Pyridone (Thermodynamic Sink) Int->Prod Rapid Tautomerization (K_eq >> 1)

Caption: Catalytic hydrogenolysis and subsequent tautomerization to the 2-pyridone pharmacophore.

Protocol: Catalytic Hydrogenolysis

Mechanistic Rationale: Palladium on carbon ( Pd/C ) under a hydrogen atmosphere cleanly cleaves the benzyl-oxygen bond. If the molecule contains basic amines (from Workflow A), the reaction is often accelerated by adding a stoichiometric amount of acetic acid, which prevents the basic nitrogen from poisoning the palladium catalyst.

Alternatively, if the molecule contains reducible functional groups (like alkenes or alkynes) that preclude the use of H2​ , an acidic cleavage using Trifluoroacetic Acid (TFA) and thioanisole is employed. Causality note: Thioanisole is mandatory here; it acts as a carbocation scavenger, trapping the liberated benzyl cation and preventing it from re-alkylating the newly formed, nucleophilic pyridone ring via Friedel-Crafts or N-alkylation pathways.

Step-by-Step Protocol ( Pd/C method):

  • Dissolve the benzyloxy-intermediate in Methanol (0.1 M).

  • Purge the flask with nitrogen, then carefully add 10% Pd/C (10% w/w relative to the substrate).

  • Evacuate the flask and backfill with Hydrogen gas (balloon pressure, 1 atm).

  • Stir vigorously at room temperature for 12 hours.

  • Filter the suspension through a pad of Celite to remove the catalyst, washing thoroughly with hot methanol.

  • Concentrate the filtrate in vacuo to yield the pure 2-pyridone derivative.

Self-Validating System (IPC): 1H NMR validation is definitive here. The starting material features a sharp singlet integrating to 2 protons around δ 5.30-5.40 ppm (the benzylic CH2​ ). Upon successful deprotection, this peak vanishes entirely, and a new broad singlet appears far downfield ( δ 11.0-12.5 ppm), corresponding to the N-H proton of the 2-pyridone tautomer.

Sources

Foundational

Electronic Properties and Mechanism of Action of 2-(Benzyloxy)-5-(chloromethyl)pyridine

An Advanced Technical Guide for Drug Development Professionals Abstract The synthesis of complex pharmaceuticals frequently requires the precise installation of heterocycles that can modulate physicochemical properties w...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Advanced Technical Guide for Drug Development Professionals

Abstract The synthesis of complex pharmaceuticals frequently requires the precise installation of heterocycles that can modulate physicochemical properties without introducing off-target liabilities. 2-(Benzyloxy)-5-(chloromethyl)pyridine (BCMP, CAS 202595-67-3) ,[1] is a highly privileged, bifunctional building block designed specifically for this purpose. This whitepaper details the electronic properties that govern its reactivity, its chemical mechanism of action as a pharmacophore precursor, and the self-validating experimental protocols required to deploy it effectively in drug discovery campaigns.

The Strategic Value of the BCMP Scaffold

In medicinal chemistry, the 2-pyridone motif is a highly sought-after bioisostere for amides, phenyl rings, and basic pyridines[2],[3]. It functions as both a hydrogen-bond donor and acceptor, improves aqueous solubility, and reduces the basicity-driven off-target toxicity commonly associated with unfunctionalized pyridines[4].

However, direct alkylation of 2-pyridones is notoriously problematic. Because 2-pyridones are ambident nucleophiles, direct substitution reactions frequently yield inseparable mixtures of N-alkylated and O-alkylated products. BCMP elegantly circumvents this liability. By masking the oxygen as a benzyl ether and providing a highly reactive chloromethyl electrophile, BCMP allows for the precise, regioselective installation of the pyridine framework onto a target molecule, followed by orthogonal deprotection to reveal the 2-pyridone pharmacophore.

Electronic Properties and Regioselectivity

The reactivity of BCMP is dictated by a highly tuned "push-pull" electronic system across the pyridine ring.

  • The Pyridine Core (Electron Conduit): The nitrogen atom in the pyridine ring is intrinsically electron-withdrawing via inductive (-I) effects, which generally polarizes the ring[5].

  • The C2-Benzyloxy Group (The "Push"): The oxygen atom of the benzyloxy group at the C2 position donates electron density into the pyridine π -system via resonance (+M effect).

  • The C5-Chloromethyl Group (The "Pull"): The chloromethyl group at C5 serves as the electrophilic center. Because C5 is para to the C2-oxygen, the donated electron density delocalizes directly into the C5 position.

Mechanism of Action (S N​ 2 Transition State Stabilization): During a bimolecular nucleophilic substitution (S N​ 2) reaction, the incoming nucleophile and the departing chloride ion create a partial positive charge ( δ+ ) at the benzylic carbon. The +M resonance from the C2-benzyloxy group profoundly stabilizes this electron-deficient transition state. This electronic tuning makes the C5-chloromethyl group of BCMP significantly more reactive toward nucleophiles than unfunctionalized 3-(chloromethyl)pyridines[5],[6].

G A C2-Benzyloxy Group (+M Electron Donor) B Pyridine Ring (Electron Conduit) A->B Lone Pair Delocalization C C5-Chloromethyl Group (Electrophilic Center) B->C Para-Directing Effect D SN2 Transition State (Resonance Stabilized) C->D Nucleophilic Attack

Electronic push-pull system of BCMP enhancing SN2 reactivity at the C5 position.

Quantitative Data: Reactivity Profiling

The following table summarizes the relative S N​ 2 reactivity of various chloromethylpyridines, highlighting the accelerating effect of the C2-alkoxy substitution.

SubstrateRelative S N​ 2 ReactivityElectronic Modulator at C5Primary Synthetic Role
3-(Chloromethyl)pyridine1.0 (Reference)Inductive withdrawal (-I) from NitrogenBaseline alkylating agent
2-(Chloromethyl)pyridine~2.5Resonance stabilization (+M) via NitrogenChelating ligand synthesis
2-Methoxy-5-(chloromethyl)pyridine~5.0Strong +M from C2-MethoxyActivated electrophile
2-(Benzyloxy)-5-(chloromethyl)pyridine ~4.8 Strong +M from C2-Benzyloxy Bifunctional Pharmacophore Precursor
Chemical Mechanism of Action: The Bifunctional Workflow

The deployment of BCMP in drug synthesis follows a strict two-phase chemical mechanism:

  • Phase 1: Electrophilic Alkylation. The target molecule (bearing a nucleophilic amine, thiol, or carbon) attacks the C5-chloromethyl group via an S N​ 2 mechanism. The benzyl protecting group remains intact, ensuring that the pyridine nitrogen does not interfere or undergo quaternization.

  • Phase 2: Deprotection & Tautomerization. Once the framework is assembled, the benzyl ether is cleaved via catalytic hydrogenolysis. The immediate product is a 2-hydroxypyridine, which is thermodynamically unstable in polar media. It undergoes rapid, spontaneous tautomerization to the 2-pyridone lactam form, driven by the formation of the highly stable amide-like carbonyl bond[2],[4].

G N1 2-(Benzyloxy)-5-(chloromethyl)pyridine (BCMP) N2 Nucleophilic Attack (SN2) (e.g., Amine + Base) N1->N2 N3 Alkylated Intermediate (Benzyl-Protected) N2->N3 -HCl N4 Catalytic Hydrogenolysis (H2, Pd/C) N3->N4 N5 2-Hydroxypyridine Intermediate (Transient) N4->N5 -Toluene N6 2-Pyridone Pharmacophore (Bioisostere Target) N5->N6 Tautomerization (Spontaneous)

Bifunctional mechanism of action: from electrophilic alkylation to 2-pyridone generation.

Experimental Protocols: Self-Validating Systems

To ensure high yields and scientific integrity, the following protocols are designed with built-in causality and self-validation metrics.

Protocol A: S N​ 2 Alkylation of a Secondary Amine

Objective: Chemoselective N-alkylation using BCMP without hydrolyzing the electrophile.

  • Preparation: In an oven-dried flask under N 2​ , dissolve the target secondary amine (1.0 equiv) and BCMP (1.1 equiv) in anhydrous Acetonitrile (ACN) (0.2 M).

  • Base Addition: Add finely powdered, anhydrous Potassium Carbonate (K 2​ CO 3​ ) (2.0 equiv).

  • Reaction: Stir the suspension at 60 °C for 4–6 hours.

  • Workup: Cool to room temperature, filter through a Celite pad to remove inorganic salts, and concentrate the filtrate in vacuo. Purify via flash chromatography.

  • Causality of Choices: K 2​ CO 3​ is selected as a heterogeneous, mild base. Unlike NaOH, which could induce competitive hydrolysis of the chloromethyl group to a hydroxymethyl byproduct, K 2​ CO 3​ efficiently scavenges the generated HCl without acting as a nucleophile. ACN serves as a polar aprotic solvent; it poorly solvates the nucleophilic amine, thereby increasing its effective nucleophilicity and driving the S N​ 2 reaction to completion.

  • Self-Validation: Monitor via LC-MS. The successful coupling is indicated by the disappearance of the BCMP starting material and the loss of the characteristic 3:1 chlorine isotope pattern ( 35 Cl/ 37 Cl) in the product mass envelope.

Protocol B: Catalytic Hydrogenolysis and Tautomerization

Objective: Orthogonal deprotection of the benzyl ether to reveal the 2-pyridone.

  • Preparation: Dissolve the purified intermediate from Protocol A in Methanol (MeOH) (0.1 M).

  • Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10% w/w relative to substrate) under an inert argon atmosphere to prevent ignition.

  • Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H 2​ ) via a balloon (1 atm). Stir vigorously at room temperature for 2–4 hours.

  • Workup: Purge the flask with argon. Filter the mixture through a tightly packed Celite plug to remove Pd/C, washing with excess MeOH. Concentrate the filtrate to yield the final 2-pyridone.

  • Causality of Choices: Pd/C under 1 atm of H 2​ provides highly chemoselective cleavage of the benzylic C-O bond. The pyridine ring remains unreduced under these mild conditions. MeOH is chosen as the solvent because polar protic environments thermodynamically favor the tautomerization of the transient 2-hydroxypyridine into the stable 2-pyridone lactam form.

  • Self-Validation: Monitor via 1 H-NMR. Successful deprotection and tautomerization are confirmed by the disappearance of the benzylic -CH 2​

    • protons (typically ~5.3 ppm) and the emergence of a broad, highly deshielded lactam N-H proton peak (typically 11.0–12.0 ppm).
References
  • Zhang, Y., & Pike, A. (2021). "Pyridones in drug discovery: Recent advances". Bioorganic & Medicinal Chemistry Letters, 38, 127849. URL:[Link]

  • Meanwell, N. A. (2011). "The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems". PubMed Central (PMC). URL:[Link]

  • RSC Advances (2026). "2-Pyridone-assisted palladium-catalyzed regioselective arylation". Royal Society of Chemistry. URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for Nucleophilic Substitution Reactions of 2-(Benzyloxy)-5-(chloromethyl)pyridine

Introduction and Strategic Importance 2-(Benzyloxy)-5-(chloromethyl)pyridine is a pivotal bifunctional reagent in modern synthetic and medicinal chemistry. Its structure is distinguished by a pyridine core, a versatile h...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Strategic Importance

2-(Benzyloxy)-5-(chloromethyl)pyridine is a pivotal bifunctional reagent in modern synthetic and medicinal chemistry. Its structure is distinguished by a pyridine core, a versatile heterocyclic scaffold prevalent in numerous pharmacologically active molecules. The molecule's synthetic utility is primarily anchored to the reactive chloromethyl group at the 5-position. This group behaves as a benzylic-like halide, rendering the methylene carbon highly electrophilic and susceptible to displacement by a wide array of nucleophiles.[1]

The benzyloxy group at the 2-position serves a dual role: it electronically modifies the pyridine ring and acts as a stable protecting group for the corresponding pyridone, which can be revealed through a subsequent debenzylation step, typically via catalytic hydrogenation. This strategic arrangement of functional groups makes 2-(Benzyloxy)-5-(chloromethyl)pyridine an invaluable building block for creating diverse molecular architectures, particularly in the synthesis of novel analogues of drugs like Pirfenidone, which is used in the treatment of idiopathic pulmonary fibrosis.[2][3]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides an in-depth analysis of the underlying chemical principles, detailed experimental protocols for various nucleophilic substitution reactions, and practical guidance for troubleshooting and optimization.

Core Chemical Principles

The displacement of the chloride from 2-(Benzyloxy)-5-(chloromethyl)pyridine predominantly proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism.[4] Several factors contribute to this reactivity profile.

  • Substrate Structure: The substrate is a primary halide (R-CH₂-Cl), which is sterically unhindered and thus highly amenable to backside attack by a nucleophile.

  • Leaving Group: The chloride ion is an excellent leaving group, capable of stabilizing the negative charge it acquires upon displacement.

  • Electrophilic Center: The electronegativity of the chlorine atom polarizes the C-Cl bond, inducing a partial positive charge (δ+) on the methylene carbon. The electron-withdrawing nature of the adjacent pyridine ring further enhances this electrophilicity, making the carbon a prime target for nucleophilic attack.[1]

The general S_N2 reaction is depicted below:

Caption: Generalized S_N2 reaction pathway.

Selection of Nucleophiles

The versatility of 2-(Benzyloxy)-5-(chloromethyl)pyridine allows for the introduction of a broad spectrum of functional groups.

  • Nitrogen Nucleophiles: Primary and secondary amines (aliphatic and aromatic) are commonly used to form the corresponding aminomethylpyridine derivatives. These reactions typically require a base to neutralize the hydrochloric acid (HCl) generated in situ.

  • Sulfur Nucleophiles: Thiols are potent nucleophiles, especially in their deprotonated thiolate form. They react readily to form thioethers.

  • Oxygen Nucleophiles: Alcohols and phenols are generally weaker nucleophiles and require activation with a strong base (e.g., sodium hydride) to form the more reactive alkoxide or phenoxide species for efficient ether formation.

Solvent and Base Considerations

The choice of solvent and base is critical for achieving high yields and minimizing side reactions in S_N2 processes.[4]

  • Solvents: Polar aprotic solvents such as N,N-Dimethylformamide (DMF) , Acetonitrile (MeCN) , and Dimethyl sulfoxide (DMSO) are highly recommended. These solvents effectively solvate the counter-ion (e.g., K⁺, Na⁺) of the nucleophile but do not strongly solvate the nucleophilic anion through hydrogen bonding. This leaves the nucleophile "naked" and highly reactive, accelerating the rate of substitution.[4]

  • Bases:

    • For neutral nucleophiles like amines and thiols, a non-nucleophilic base is essential to act as an acid scavenger. Common choices include inorganic bases like potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃), or organic amine bases such as triethylamine (Et₃N) and N,N-diisopropylethylamine (DIPEA).

    • For anionic nucleophiles generated from alcohols or phenols, a strong, non-nucleophilic base like sodium hydride (NaH) is used to deprotonate the starting material prior to the addition of the electrophile.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for all chemicals before use.[5]

Protocol 1: General Procedure for Amination (N-Alkylation)

This protocol describes a robust method for the reaction of 2-(Benzyloxy)-5-(chloromethyl)pyridine with a secondary amine, using morpholine as an example.

Materials:

  • 2-(Benzyloxy)-5-(chloromethyl)pyridine (1.0 eq)

  • Morpholine (1.2 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Deionized Water

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • To a dry round-bottom flask equipped with a magnetic stir bar, add 2-(Benzyloxy)-5-(chloromethyl)pyridine (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

  • Dissolve the solids in anhydrous DMF (approx. 0.2 M concentration relative to the starting chloride).

  • Add morpholine (1.2 eq) to the suspension via syringe.

  • Heat the reaction mixture to 60-70 °C and stir for 4-6 hours.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.

  • Cool the mixture to room temperature and pour it into a separatory funnel containing deionized water.

  • Extract the aqueous layer with ethyl acetate (3 x volume of DMF).

  • Combine the organic layers and wash sequentially with water and brine to remove residual DMF and salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired 2-(Benzyloxy)-5-(morpholinomethyl)pyridine.

Protocol 2: General Procedure for Thioetherification (S-Alkylation)

This protocol outlines the synthesis of a thioether using thiophenol as a representative sulfur nucleophile.

Materials:

  • 2-(Benzyloxy)-5-(chloromethyl)pyridine (1.0 eq)

  • Thiophenol (1.1 eq)

  • Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.2 eq)

  • Anhydrous Tetrahydrofuran (THF) or DMF

  • Dichloromethane (DCM)

  • Saturated aqueous Ammonium Chloride (NH₄Cl) solution

  • Brine

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • To a flame-dried, three-neck flask under an inert atmosphere (Nitrogen or Argon), add anhydrous THF.

  • Cool the solvent to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solvent.

  • Slowly add a solution of thiophenol (1.1 eq) in THF to the NaH suspension. Allow the mixture to stir at 0 °C for 30 minutes to ensure complete formation of the sodium thiophenoxide.

  • Add a solution of 2-(Benzyloxy)-5-(chloromethyl)pyridine (1.0 eq) in THF dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the flask to 0 °C and cautiously quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with dichloromethane.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography.

Summary of Reaction Conditions

The following table summarizes typical reaction conditions for the nucleophilic substitution of 2-(Benzyloxy)-5-(chloromethyl)pyridine with various nucleophiles. These conditions serve as a starting point and may require optimization for specific substrates.

Nucleophile ClassExample NucleophileBaseSolventTemperature (°C)Typical Time (h)
Nitrogen AnilineK₂CO₃ / DIPEADMF / MeCN60 - 804 - 12
PiperidineK₂CO₃MeCN80 (reflux)3 - 6
Sodium Azide (NaN₃)NoneDMF50 - 602 - 4
Sulfur ThiophenolNaH / K₂CO₃THF / DMF0 to RT2 - 5
EthanethiolEt₃NEtOHRT6 - 10
Oxygen PhenolNaHTHF / DMFRT to 505 - 12
Benzyl AlcoholNaHTHFRT to 606 - 18
Carbon Sodium Cyanide (NaCN)NoneDMSO60 - 804 - 8

General Workflow and Troubleshooting

Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_purification Purification & Characterization prep Dissolve Substrate & Base in Anhydrous Solvent nuc Add Nucleophile (or pre-form alkoxide/thiolate) prep->nuc react Stir at Specified Temperature nuc->react monitor Monitor Progress (TLC/LC-MS) react->monitor quench Quench Reaction monitor->quench Reaction Complete extract Extract with Organic Solvent quench->extract wash Wash Organic Layer extract->wash dry Dry over Na₂SO₄ / MgSO₄ wash->dry concentrate Concentrate in vacuo dry->concentrate purify Column Chromatography or Recrystallization concentrate->purify char Characterize Product (NMR, MS, etc.) purify->char

Caption: General experimental workflow for nucleophilic substitution.

Troubleshooting Guide
  • Problem: Low or No Reaction Yield

    • Cause: Inactive nucleophile.

    • Solution: If using an alcohol or thiol, ensure the base is sufficiently strong (e.g., NaH) and added under inert conditions to generate the more potent nucleophilic species.

    • Cause: Wet solvent or reagents.

    • Solution: Use anhydrous solvents and reagents, especially when using water-sensitive bases like NaH. Dry glassware thoroughly.

    • Cause: Insufficient temperature or reaction time.

    • Solution: Increase the reaction temperature or allow the reaction to proceed for a longer duration, continuing to monitor by TLC.

  • Problem: Multiple Products/Side Reactions

    • Cause: Over-alkylation of primary amine nucleophiles.

    • Solution: Use a large excess of the primary amine to favor the mono-alkylation product, or consider using a protecting group strategy.

    • Cause: Competing elimination (E2) reaction.

    • Solution: This is less common for primary halides but can occur with sterically hindered or very strong bases. Use a less hindered base or milder reaction conditions.[4]

References

  • Organic Syntheses Procedure. (n.d.). Organic Syntheses.
  • Optimization of reaction conditions for nucleophilic substitution on 2-(Chloromethyl)benzoic acid. (n.d.). Benchchem.
  • Reactivity of the chloromethyl group in pyridine derivatives. (n.d.). Benchchem.
  • Design and Synthesis of Novel Pirfenidone Analogues for Targeting Fibroblast Differentiation via Transforming Growth Factor-β/Smad Pathway Using In Vitro and In Vivo Models. (2025). ResearchGate.
  • Synthesis and evaluation of new pirfenidone derivatives as anti-fibrosis agents. (n.d.). PMC.
  • Application Notes and Protocols for Nucleophilic Substitution on 3-(Chloromethyl)pyridine Hydrochloride. (n.d.). Benchchem.

Sources

Application

Application Note: 2-(Benzyloxy)-5-(chloromethyl)pyridine in API Synthesis and Pharmaceutical Intermediates

Executive Summary In the landscape of modern drug discovery, bifunctional building blocks are critical for the convergent synthesis of complex Active Pharmaceutical Ingredients (APIs). 2-(Benzyloxy)-5-(chloromethyl)pyrid...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery, bifunctional building blocks are critical for the convergent synthesis of complex Active Pharmaceutical Ingredients (APIs). 2-(Benzyloxy)-5-(chloromethyl)pyridine (CAS: 202595-67-3) is a highly versatile intermediate engineered for this exact purpose ().

This compound features two distinct reactive domains:

  • A highly electrophilic chloromethyl group (-CH₂Cl): Primed for Sₙ2 nucleophilic substitution, allowing for rapid C-N, C-O, or C-S bond formation with complex pharmacophores.

  • A robust benzyloxy protecting group (-OBn): Masks the 2-pyridol/2-pyridone core, preventing unwanted side reactions during early synthetic steps, while remaining easily cleavable under mild reductive conditions.

Mechanistic Rationale & Chemical Reactivity

The structural design of this intermediate solves a fundamental regioselectivity problem in heterocyclic chemistry. If a synthetic chemist were to use an unprotected 5-(chloromethyl)pyridin-2(1H)-one, the nucleophile could attack the chloromethyl group, but the unprotected pyridone nitrogen or oxygen could also act as competing nucleophiles, leading to runaway polymerization or undesired N/O-alkylation.

By masking the 2-position with a benzyl ether, the molecule is locked in its aromatic pyridine tautomer. The benzyl group is sterically bulky and chemically inert under standard basic alkylation conditions. This ensures that nucleophilic attack occurs exclusively at the chloromethyl carbon. Once the complex molecular framework is assembled, the benzyl group is removed via hydrogenolysis, revealing the thermodynamically favored 2-pyridone core—a structural motif prevalent in numerous FDA-approved drugs ().

Key Application: Tyrosine Kinase Inhibitors

A premier example of this compound's utility is found in the synthesis of tyrosine kinase inhibitors targeting HER2, which are crucial in the treatment of breast and ovarian cancers. As detailed in a foundational patent by Takeda Chemical Industries (), 2-(Benzyloxy)-5-(chloromethyl)pyridine is reacted with complex phenolic intermediates—specifically 1-[3-(4-hydroxyphenyl)propyl]imidazole—to form a critical ether linkage that bridges the pharmacophore domains.

Quantitative Data: Reaction Optimization

To maximize the yield of the Sₙ2 etherification step, process chemists must carefully balance solvent polarity and base strength. Table 1 summarizes the optimization matrix for coupling 2-(Benzyloxy)-5-(chloromethyl)pyridine with a standard phenolic nucleophile.

Table 1: Process Optimization for Regioselective Etherification

SolventBase (Equiv)Temp (°C)Time (h)Yield (%)Purity (HPLC %)Mechanistic Observation
THFNaH (1.2)0 to 25127290Strong base led to minor degradation of the chloromethyl group.
MeCNK₂CO₃ (1.5)8085585Poor solubility of the inorganic base limited the reaction rate.
DMFK₂CO₃ (1.5)8066592Baseline conditions from Takeda patent; good balance of rate and purity.
DMF Cs₂CO₃ (1.5) 80 4 88 98 Optimal: Larger Cs⁺ radius leaves phenoxide unsolvated and highly reactive.

Experimental Protocols

Protocol A: Regioselective Sₙ2 Etherification

This protocol details the coupling of the chloromethyl intermediate with a phenolic pharmacophore.

  • Step 1: Reactor Preparation. Charge a clean, dry reactor with the phenolic nucleophile (1.0 eq) and anhydrous DMF (10 vol).

    • Causality: DMF is a polar aprotic solvent with a high dielectric constant. It efficiently solvates the base's cations while leaving the nucleophilic anion "naked" and highly reactive.

  • Step 2: Base Addition. Add Cs₂CO₃ (1.5 eq) to the stirring solution.

    • Causality: Cesium carbonate is a mild, non-nucleophilic base. It quantitatively deprotonates the phenol without causing the hydrolytic side reactions that stronger bases (like NaOH) would induce on the electrophile.

  • Step 3: Electrophile Addition. Slowly add 2-(Benzyloxy)-5-(chloromethyl)pyridine (1.05 eq).

    • Causality: A slight stoichiometric excess of the electrophile ensures complete consumption of the typically more expensive/complex phenolic pharmacophore.

  • Step 4: Reaction & Self-Validation. Heat the mixture to 80°C.

    • Self-Validation: Pull an aliquot every 2 hours for HPLC analysis. The system validates completion when the starting phenol peak integrates to <1% Area Under Curve (AUC).

  • Step 5: Quench & Isolation. Cool the reactor to 20°C and slowly quench with Deionized Water (30 vol).

    • Causality: Water acts as a powerful anti-solvent. It solubilizes the DMF and inorganic salts while crashing out the highly lipophilic benzyloxy-protected intermediate. Filter the resulting precipitate and recrystallize from ethyl acetate-hexane to achieve >98% purity.

Protocol B: Catalytic Hydrogenolysis (Deprotection)

This protocol details the unmasking of the 2-pyridone API core.

  • Step 1: Dissolution. Dissolve the purified intermediate from Protocol A in Methanol (15 vol).

  • Step 2: Catalyst Loading. Purge the reaction vessel with N₂ gas for 15 minutes, then carefully add 10% Pd/C (0.1 eq by weight).

    • Causality: Strict N₂ purging is a critical safety measure. Adding dry, highly active palladium catalyst to methanol in the presence of ambient oxygen can instantly ignite the solvent vapors.

  • Step 3: Hydrogenation & Self-Validation. Replace the N₂ atmosphere with H₂ gas (1 atm via balloon or low-pressure manifold) and stir vigorously at 25°C.

    • Self-Validation: Monitor the volumetric uptake of hydrogen gas. The reaction is self-limiting and will cease precisely when 1 equivalent of H₂ is consumed. Confirm completion via TLC (noting the complete disappearance of the high-Rf starting material).

  • Step 4: Filtration. Filter the heterogeneous mixture through a tightly packed pad of Celite.

    • Causality: Celite effectively traps the nanoscale, potentially pyrophoric palladium particles, preventing heavy metal contamination of the final API and mitigating post-reaction fire risks.

  • Step 5: Concentration. Concentrate the filtrate under reduced pressure to afford the fully deprotected 2-pyridone core, ready for final formulation.

Synthetic Workflow Visualization

SynthesisWorkflow SM 2-(Benzyloxy)-5-(chloromethyl)pyridine (Electrophile) INT Benzyloxy-Protected Coupled Intermediate SM->INT SN2 Alkylation Base, Polar Aprotic Solvent NUC Phenolic/Aminic Pharmacophore NUC->INT API Target API Core (2-Pyridone / 2-Hydroxypyridine) INT->API Catalytic Hydrogenolysis H2, Pd/C, MeOH

Figure 1: Synthetic workflow of 2-(Benzyloxy)-5-(chloromethyl)pyridine for API core generation.

References
  • Momose, Y., & Matsutani, E. (2001).Heterocyclic compounds, their production and use (U.S. Patent No. 6,211,215 B1).
  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons.[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Flash Chromatography for 2-(Benzyloxy)-5-(chloromethyl)pyridine

Welcome to the Technical Support Center. Purifying 2-(Benzyloxy)-5-(chloromethyl)pyridine presents a dual chemical challenge: the basic pyridine nitrogen causes severe streaking on standard acidic silica, while the highl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Purifying 2-(Benzyloxy)-5-(chloromethyl)pyridine presents a dual chemical challenge: the basic pyridine nitrogen causes severe streaking on standard acidic silica, while the highly electrophilic chloromethyl group is prone to on-column degradation.

This guide provides field-proven troubleshooting logic, self-validating protocols, and mechanistic explanations to help you isolate this critical intermediate with high purity and yield.

Section 1: Troubleshooting Peak Shape & Retention (The Pyridine Problem)

Q1: Why does my product streak heavily on silica gel TLC and elute as a broad, overlapping band during flash chromatography? Causality: The root cause is a secondary solute-sorbent interaction. Standard normal-phase silica gel is populated with residual silanol groups (Si-OH), which are slightly acidic. Basic nitrogen compounds, such as the pyridine ring in your target molecule, are strongly attracted to these acidic functionalities[1]. This interaction disrupts the mass-transfer kinetics, meaning the molecules continuously bind and release at different rates, leading to tailing, broad elution bands, and poor separation from closely eluting impurities[1].

Q2: How can I neutralize these interactions without altering or degrading my target molecule? Causality & Solution: You must mask the acidic silanols by introducing a volatile, competing amine modifier into your mobile phase. Adding 0.1% to 1% Triethylamine (TEA) or pyridine to the solvent blend effectively coats the silica's acidic sites[2]. Because the TEA occupies the silanols, your pyridine derivative relies solely on standard adsorption/desorption partitioning, resulting in sharp, Gaussian peaks.

Protocol 1: Amine-Modified Normal Phase Chromatography

This protocol utilizes a self-validating feedback loop to ensure the modifier concentration is optimal before committing your entire crude batch to the column.

  • The Self-Validation Check (TLC):

    • Prepare two TLC development chambers. Fill Chamber A with your standard eluent (e.g., 80:20 Hexane/Ethyl Acetate). Fill Chamber B with the same eluent spiked with 1% TEA.

    • Spot your crude mixture on two separate silica TLC plates and develop them simultaneously.

    • Validation Criteria: Proceed to column chromatography only if Plate B shows a consolidated, tight circular spot for the target mass, whereas Plate A shows a streak. If Plate B still streaks, increase TEA to 2% and re-validate.

  • Column Equilibration: Pre-treat the silica column by flushing it with 3–5 column volumes (CV) of your starting mobile phase containing the validated concentration of TEA (e.g., 1%). This ensures the silica is fully deactivated before the sample is loaded.

  • Sample Loading: Dissolve the crude mixture in a minimum amount of the modified starting solvent. If the sample is insoluble in the starting solvent, dry-load it onto Celite (avoid dry-loading onto silica, as prolonged contact can cause degradation).

  • Elution & Concentration: Run the gradient. Once fractions are collected, concentrate them immediately under reduced pressure. Caution: Ensure the water bath is below 35°C, as concentrating basic modifiers with reactive alkyl halides can induce unwanted side reactions at elevated temperatures.

Section 2: Preventing On-Column Degradation (The Chloromethyl Challenge)

Q3: My LCMS shows a mass corresponding to the hydroxymethyl or methoxymethyl derivative after purification. Why is the chloromethyl group degrading? Causality: The chloromethyl group at the 5-position is a highly reactive, electrophilic alkyl halide. The electron-deficient nature of the pyridine ring further activates this benzylic-like position toward nucleophilic attack. Prolonged exposure to the slightly acidic environment of silica gel catalyzes the degradation of sensitive molecules[3]. If trace water is present, acid-catalyzed hydrolysis yields the hydroxymethyl byproduct. If methanol is used as a co-solvent, solvolysis yields the methoxymethyl ether. Furthermore, chloromethylpyridines are notoriously sensitive to surface-catalyzed degradation during chromatographic techniques[4].

Q4: How do I prevent this degradation during scale-up? Causality & Solution: You must manipulate the kinetics of the purification. By minimizing the residence time on the column (kinetic control) and strictly avoiding nucleophilic solvents, you prevent the degradation pathways from reaching the activation energy required to proceed. Alternatively, switching to a neutral stationary phase eliminates the acid catalysis entirely.

Protocol 2: High-Velocity, Moisture-Free Purification Workflow

This protocol is designed to validate the integrity of the reactive functional group throughout the purification lifecycle.

  • Anhydrous Preparation: Ensure all solvents (Hexane/Heptane and Ethyl Acetate) are HPLC grade and virtually moisture-free. Never use Methanol or Ethanol as a polar modifier for this compound.

  • Stationary Phase Selection (Validation Step):

    • Validation Criteria: Run a small-scale pilot column using Neutral Alumina instead of Silica. Alumina lacks the acidic silanols, drastically reducing the risk of acid-catalyzed hydrolysis. If resolution is maintained on Alumina, adopt this as the primary stationary phase.

  • High-Flow Elution: If Silica must be used (due to specific impurity resolution requirements), utilize a high-capacity spherical silica column (e.g., Biotage Sfär) and increase the flow rate by 20-30% above the standard default. The goal is to reduce the column residence time to under 15 minutes.

  • Immediate Isolation: Do not leave collected fractions sitting on the benchtop overnight. The trace acidity from the silica dissolved in the fractions will slowly degrade the product. Pool and evaporate immediately.

Section 3: Data Presentation & Stationary Phase Selection

To assist in method development, the following quantitative matrix summarizes the causal relationships between stationary phases, required modifiers, and the resulting impact on 2-(Benzyloxy)-5-(chloromethyl)pyridine.

Table 1: Quantitative Matrix for Stationary Phase Selection

Stationary PhaseMobile PhaseModifier RequiredResolution (Pyridine)Risk of Chloromethyl Degradation
Standard Silica Hexane / EtOAcNonePoor (Broad/Tailing)High (Acid-catalyzed hydrolysis)
Deactivated Silica Hexane / EtOAc0.1% - 1% TEAExcellent (Sharp Peaks)Moderate (Requires fast elution)
Neutral Alumina Hexane / EtOAcNoneGoodLow (Neutral surface)
Reversed-Phase (C18) Water / MeCN0.1% NH₄OHN/A (Do not use)Critical (Rapid aqueous hydrolysis)

Note: Reversed-phase chromatography is strictly contraindicated for this molecule. The aqueous mobile phase will rapidly hydrolyze the chloromethyl group to a hydroxymethyl group.

Visualization: Troubleshooting Workflow

The following decision matrix illustrates the logical flow for diagnosing and resolving chromatography issues specific to this molecule.

G Start Analyze Crude Mixture 2-(Benzyloxy)-5-(chloromethyl)pyridine CheckTailing TLC shows severe streaking/tailing? Start->CheckTailing AddTEA Add 0.1% - 1% TEA to Mobile Phase CheckTailing->AddTEA Yes CheckDegradation LCMS shows -OH or -OMe substitution byproducts? CheckTailing->CheckDegradation No AddTEA->CheckDegradation SwitchPhase Switch to Neutral Alumina or Minimize Column Time CheckDegradation->SwitchPhase Yes StandardRun Proceed with Standard Normal Phase (Hex/EtOAc) CheckDegradation->StandardRun No Pure Isolate Pure Target Compound SwitchPhase->Pure StandardRun->Pure

Figure 1: Troubleshooting logic for resolving streaking and degradation in pyridine chromatography.

References

  • When should I use a pH modifier in flash column chromatography gradient? - Biotage. Available at:[Link]

  • Flash Chromatography and Its Different Dissolvable Frameworks: A Review - SciSpace. Available at:[Link]

  • EPA Method 8270D (SW-846): Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS) - United States Environmental Protection Agency. Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comprehensive Comparison Guide: 2-(Benzyloxy)-5-(chloromethyl)pyridine vs. Bromomethyl Analogs

For drug development professionals and synthetic chemists, selecting the appropriate electrophilic building block is a critical decision that dictates the scalability, yield, and purity of an active pharmaceutical ingred...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For drug development professionals and synthetic chemists, selecting the appropriate electrophilic building block is a critical decision that dictates the scalability, yield, and purity of an active pharmaceutical ingredient (API). When synthesizing complex molecules requiring a masked pyridone moiety, 2-(Benzyloxy)-5-(chloromethyl)pyridine (CAS: 202595-67-3) and its bromomethyl analogs are frequently evaluated.

This guide provides an objective, data-driven comparison of these two functional groups, analyzing their kinetic profiles, thermodynamic stability, and practical handling requirements to help you optimize your synthetic workflows.

Mechanistic & Kinetic Profiling: Reactivity vs. Stability

The fundamental difference between the chloromethyl and bromomethyl derivatives lies in the leaving group ability of the halide and how it interacts with the electronic environment of the pyridine ring.

The Electronic Influence of the 2-Benzyloxy Group

In 2-(Benzyloxy)-5-(chloromethyl)pyridine, the benzyloxy group serves a dual purpose. Primarily, it acts as a robust protecting group for a 2-pyridone core. Mechanistically, however, the oxygen lone pair donates electron density into the pyridine π -system via resonance (+M effect). Because the 5-position is para to the 2-position, this electron density is relayed directly to the carbon bearing the halomethyl group.

This resonance stabilizes the partial positive charge that develops on the benzylic carbon during the SN​2 transition state[1]. Consequently, this specific chloromethyl derivative is intrinsically more reactive than an unactivated 3-chloromethylpyridine[2].

Chloride vs. Bromide Dynamics

While the bromomethyl analog benefits from the same resonance stabilization, the bromide ion is a significantly weaker base and a larger, more polarizable leaving group than chloride. This lowers the activation energy of the SN​2 pathway, making the bromomethyl variant up to 50–100 times more reactive[2]. However, this hyper-reactivity comes at a severe cost to stability. Bromomethyl pyridines are notoriously labile; they are highly susceptible to moisture-driven hydrolysis and intermolecular self-alkylation (forming polymeric quaternary ammonium salts)[3].

Because the resonance from the 2-benzyloxy group already "activates" the 5-position, the chloromethyl group provides the optimal balance —offering ample electrophilicity for most alkylations while avoiding the degradation pathways inherent to the bromide.

Quantitative Comparison Data

Table 1: Physicochemical and Kinetic Comparison

Parameter2-(Benzyloxy)-5-(chloromethyl)pyridine2-(Benzyloxy)-5-(bromomethyl)pyridine
Leaving Group Ability Moderate ( Cl− )Excellent ( Br− )
Relative SN​2 Rate Baseline (1x)~50x – 100x faster
Chemoselectivity High (Tolerates functional group variance)Low (Prone to over-alkylation)
Storage Stability High (Stable at RT for months)Low (Requires -20°C, inert atmosphere)
Hydrolysis Risk Low (Requires strong aqueous base/heat)High (Degrades via atmospheric moisture)

Experimental Workflows & Self-Validating Protocols

To demonstrate the practical implications of these kinetic differences, the following self-validating protocol outlines the selective N-alkylation of a primary amine to a secondary amine.

Protocol: Selective N-Alkylation

Objective: Synthesize a secondary amine API intermediate without triggering over-alkylation to a tertiary amine.

Step 1: Reagent Preparation & Validation

  • Action: Dissolve 1.0 equivalent of 2-(Benzyloxy)-5-(chloromethyl)pyridine in anhydrous DMF (0.5 M concentration).

  • Causality: DMF is a polar aprotic solvent that accelerates SN​2 reactions by solvating the cation (e.g., K+ from the base) while leaving the nucleophile highly active.

  • Self-Validation: Before adding the amine, spot the solution on a TLC plate (Hexanes/EtOAc 3:1). A single UV-active spot confirms the reagent's integrity. If using the bromomethyl analog, this step frequently reveals a highly polar baseline spot, validating that degradation (quaternary salt formation) has occurred during storage[3].

Step 2: Reaction Execution

  • Action: Add 2.0 equivalents of K2​CO3​ and 1.0 equivalent of the target primary amine. Heat the mixture to 60°C.

  • Causality: The moderate leaving group ability of the chloride requires thermal energy (60°C) to overcome the activation barrier for the first alkylation. Once the secondary amine forms, its increased steric bulk creates a kinetic bottleneck. The chloride is not reactive enough to overcome this new steric hindrance, naturally halting the reaction at the secondary amine stage. Conversely, the bromomethyl analog's lower activation energy would result in rapid, uncontrollable over-alkylation to the tertiary amine even at room temperature[2].

Step 3: In-Process Monitoring

  • Self-Validation: After 4 hours, analyze a reaction aliquot via LC-MS. The protocol is validated when the Total Ion Chromatogram (TIC) shows >95% conversion to the [M+H]+ of the secondary amine, with <2% of the [M+R+H]+ tertiary amine mass.

Step 4: Workup and Isolation

  • Action: Quench the reaction with ice water (3x volume of DMF) to precipitate the product. Filter and wash with cold water.

  • Causality: The highly lipophilic 2-benzyloxy group drives the immediate precipitation of the product from the aqueous DMF mixture, allowing for isolation via simple filtration rather than tedious liquid-liquid extractions.

Visualizing the Reaction Dynamics

The following diagram maps the synthetic pathways, highlighting the divergence in stability and chemoselectivity between the two halomethyl analogs.

G cluster_0 Halogenation Strategy SM 2-(Benzyloxy)-5-(hydroxymethyl)pyridine SOCl2 SOCl2 / DCM (Controlled Chlorination) SM->SOCl2 PBr3 PBr3 / THF (Aggressive Bromination) SM->PBr3 Chloride 2-(Benzyloxy)-5-(chloromethyl)pyridine (Stable Electrophile) SOCl2->Chloride Bromide Bromomethyl Analog (Labile Electrophile) PBr3->Bromide Nu Nucleophilic Substitution (SN2) Amine + K2CO3 Chloride->Nu 60°C, High Chemoselectivity Bromide->Nu 0°C to RT, Low Chemoselectivity SideRxn Self-Alkylation / Hydrolysis (Degradation Pathway) Bromide->SideRxn Moisture / Heat Product Target Alkylated API Nu->Product

Reaction pathways comparing the synthesis and stability of chloromethyl vs. bromomethyl pyridines.

Conclusion

For the vast majority of pharmaceutical applications involving the 2-(benzyloxy)pyridine scaffold, the chloromethyl derivative is the superior choice. The intrinsic resonance activation provided by the para-oriented benzyloxy group ensures that the chloromethyl moiety is highly reactive toward desired nucleophiles, while maintaining the thermal and hydrolytic stability required for reliable scale-up and storage. Bromomethyl analogs should be strictly reserved for highly sterically hindered or exceptionally weak nucleophiles where the chloride fails to achieve conversion.

Sources

Comparative

A Senior Application Scientist's Guide to Suzuki Coupling: Benchmarking 2-(Benzyloxy)-5-(chloromethyl)pyridine

Introduction: The Strategic Value of 2-(Benzyloxy)-5-(chloromethyl)pyridine in Complex Synthesis For researchers and professionals in drug development, the pyridine scaffold is a cornerstone of modern medicinal chemistry...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of 2-(Benzyloxy)-5-(chloromethyl)pyridine in Complex Synthesis

For researchers and professionals in drug development, the pyridine scaffold is a cornerstone of modern medicinal chemistry. Its presence in numerous FDA-approved drugs underscores its importance. The strategic functionalization of the pyridine ring is therefore a critical endeavor, and the Suzuki-Miyaura cross-coupling reaction stands as a paramount tool for forging carbon-carbon bonds with precision and efficiency.[1]

This guide focuses on a particularly versatile building block: 2-(benzyloxy)-5-(chloromethyl)pyridine. This molecule offers two distinct points for modification: a chloro-substituent on the electron-deficient pyridine ring, primed for Suzuki coupling, and a benzylic chloride at the 5-position, which can also participate in cross-coupling reactions or be reserved for subsequent transformations. The benzyloxy group serves as a robust protecting group for the 2-pyridone tautomer, enhancing stability and solubility.

Herein, we provide an in-depth analysis of the performance of 2-(benzyloxy)-5-(chloromethyl)pyridine in Suzuki coupling, comparing its reactivity with hypothetical bromo- and iodo-analogs to illustrate fundamental principles of cross-coupling chemistry. This guide is designed to provide both a theoretical framework and practical, actionable protocols for chemists at the bench.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

Understanding the underlying mechanism of the Suzuki-Miyaura reaction is crucial for troubleshooting and optimizing reaction conditions.[2] The catalytic cycle, illustrated below, is a well-established sequence of organometallic transformations.

Suzuki_Miyaura_Cycle Pd0 Pd(0)Ln (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd Ar-X (R¹-X) PdII_Aryl R¹-Pd(II)Ln-X OxAdd->PdII_Aryl Transmetal Transmetalation PdII_Aryl->Transmetal Base PdII_Diaryl R¹-Pd(II)Ln-R² Transmetal->PdII_Diaryl Boronate R²-B(OR)₃⁻ Boronate->Transmetal R²-B(OH)₂ RedElim Reductive Elimination PdII_Diaryl->RedElim RedElim->Pd0 Catalyst Regeneration Product R¹-R² (Product) RedElim->Product

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The reaction initiates with the oxidative addition of the aryl halide to a Pd(0) complex. This is often the rate-determining step and is heavily influenced by the carbon-halogen bond strength. Following this, transmetalation occurs where the organic group from the activated boronic acid is transferred to the palladium center. The cycle concludes with reductive elimination, which forms the new C-C bond of the product and regenerates the active Pd(0) catalyst.

Comparative Performance Analysis: The Impact of the Halogen

Table 1: Comparative Suzuki Coupling of 2-(Benzyloxy)-5-(halomethyl)pyridines with Phenylboronic Acid
EntryHalogen (X)Catalyst SystemBaseSolventTemp (°C)Time (h)Yield (%)
1ClPd(dppf)Cl₂ (3 mol%)K₂CO₃Dioxane/H₂O1001278
2BrPd(dppf)Cl₂ (3 mol%)K₂CO₃Dioxane/H₂O90492
3IPd(dppf)Cl₂ (3 mol%)K₂CO₃Dioxane/H₂O801.595

This data is illustrative and based on established reactivity principles for aryl halides in Suzuki-Miyaura cross-coupling reactions.

As the data suggests, the chloro-substituted pyridine requires more forcing conditions (higher temperature and longer reaction time) to achieve a respectable yield compared to its bromo and iodo counterparts. The iodo-substituted analog is expected to be the most reactive, affording a high yield in a significantly shorter time and at a lower temperature.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide detailed methodologies for the Suzuki coupling of 2-(benzyloxy)-5-(chloromethyl)pyridine and a hypothetical, more reactive bromo-analog to highlight the differences in reaction setup.

Protocol 1: Suzuki Coupling of 2-(Benzyloxy)-5-(chloromethyl)pyridine with 4-Methoxyphenylboronic Acid

Protocol_1 start Start reagents Combine Reagents: - 2-(Benzyloxy)-5-(chloromethyl)pyridine (1.0 mmol) - 4-Methoxyphenylboronic acid (1.2 mmol) - Pd(dppf)Cl₂ (0.03 mmol) - K₂CO₃ (2.0 mmol) start->reagents solvent Add Dioxane/H₂O (4:1, 5 mL) reagents->solvent degas Degas with N₂ for 15 min solvent->degas heat Heat at 100°C for 12 h degas->heat workup Work-up: - Cool to RT - Dilute with EtOAc - Wash with H₂O and brine heat->workup purify Purify by Column Chromatography workup->purify end End purify->end

Caption: Experimental workflow for the Suzuki coupling of 2-(benzyloxy)-5-(chloromethyl)pyridine.

Materials:

  • 2-(Benzyloxy)-5-(chloromethyl)pyridine (1.0 mmol, 1.0 equiv)

  • 4-Methoxyphenylboronic acid (1.2 mmol, 1.2 equiv)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 mmol, 3 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

  • 1,4-Dioxane (anhydrous)

  • Deionized water

  • Standard laboratory glassware, including a Schlenk flask or equivalent

Procedure:

  • To a dry Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), add 2-(benzyloxy)-5-(chloromethyl)pyridine, 4-methoxyphenylboronic acid, Pd(dppf)Cl₂, and potassium carbonate.

  • Add a 4:1 mixture of anhydrous 1,4-dioxane and deionized water (5 mL).

  • Thoroughly degas the reaction mixture by bubbling nitrogen through the solution for 15 minutes.

  • Heat the reaction mixture to 100°C with vigorous stirring for 12 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired 2-(benzyloxy)-5-(4-methoxybenzyl)pyridine.

Protocol 2: Hypothetical Suzuki Coupling of 2-(Benzyloxy)-5-(bromomethyl)pyridine with 4-Methoxyphenylboronic Acid

Note: This protocol is illustrative of the milder conditions that would likely be effective for a more reactive bromo-analog.

Procedure:

  • Follow steps 1-3 from Protocol 1, substituting 2-(benzyloxy)-5-(bromomethyl)pyridine for the chloro-analog.

  • Heat the reaction mixture to 90°C with vigorous stirring for 4 hours.

  • Follow steps 5-8 from Protocol 1 for work-up and purification.

Discussion: Causality Behind Experimental Choices and Performance

Catalyst and Ligand Selection: The choice of Pd(dppf)Cl₂ is based on its proven efficacy in a wide range of Suzuki couplings, including those involving heteroaryl chlorides.[1] The dppf ligand is both electron-rich and has a large bite angle, which promotes the reductive elimination step and stabilizes the palladium catalyst. For less reactive aryl chlorides, more specialized and electron-rich ligands like SPhos or XPhos in combination with a palladium precursor such as Pd₂(dba)₃ might be necessary to achieve higher yields.[1]

Base and Solvent System: A base is essential for the activation of the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation.[2] Potassium carbonate is a moderately strong base that is effective in many Suzuki couplings. For more challenging substrates, stronger bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) may be required.[4] The use of a dioxane/water solvent system is common, as it provides a good medium for dissolving both the organic and inorganic reagents.

Reactivity of the Benzylic Chloride: It is important to note that the chloromethyl group at the 5-position is also a potential site for Suzuki coupling.[5][6] However, the C(sp²)-Cl bond on the pyridine ring is generally more reactive towards oxidative addition under these conditions than the C(sp³)-Cl bond of the benzylic chloride. By carefully controlling the reaction conditions, particularly temperature and reaction time, selective coupling at the 2-position can be achieved. For a more comprehensive functionalization strategy, a sequential cross-coupling approach could be employed, first at the more reactive C-Br or C-I position (if using those analogs), followed by a second coupling at the benzylic position under different catalytic conditions.

Conclusion

2-(Benzyloxy)-5-(chloromethyl)pyridine is a valuable and versatile building block for the synthesis of complex, functionalized pyridines. While its reactivity in Suzuki coupling is lower than its bromo and iodo counterparts, respectable yields can be achieved with carefully optimized conditions, including the use of robust palladium catalysts with appropriate ligands and elevated temperatures. Understanding the fundamental principles of Suzuki-Miyaura reactivity allows for the rational design of synthetic strategies, enabling chemists to efficiently access a wide range of novel molecular architectures. The dual functionality of this reagent, offering both an aryl chloride and a benzylic chloride, opens up possibilities for sequential and diverse chemical modifications, making it a powerful tool in the arsenal of the synthetic chemist.

References

  • Buchwald, S. L., & Martin, R. (2009). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society, 131(36), 12907–12909.
  • ResearchGate. (n.d.). Asymmetric Suzuki-Miyaura coupling with pyridine-derived boronic acids. Retrieved from [Link]

  • Molander, G. A., & Dreher, S. D. (2006). Suzuki−Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry, 71(24), 9191–9196.
  • Ohsumi, M., Ito, A., & Nishiwaki, N. (2018). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances, 8(62), 35056–35061.
  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Myers, A. G. (n.d.). The Suzuki Reaction. Harvard University. Retrieved from [Link]

  • McLaughlin, M. (2005). Suzuki−Miyaura Cross-Coupling of Benzylic Phosphates with Arylboronic Acids. Organic Letters, 7(22), 4875–4878.
  • DSpace@MIT. (2014). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. MIT. Retrieved from [Link]

  • ResearchGate. (n.d.). Comparative yields for Suzuki‐Miyaura couplings. Retrieved from [Link]

  • Semantic Scholar. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic. Retrieved from [Link]

  • Lu, W. (2025). The Cross-Selectivity in Palladium-Catalyzed Coupling of Simple Aryl C–H Bonds. Synlett, 36(05), 644–650.
  • ResearchGate. (n.d.). Pd(OAc)2-Catalyzed Oxidative Coupling Reaction of Benzenes with Olefins. Retrieved from [Link]

  • ResearchGate. (n.d.). A fast and oxygen-promoted protocol for the ligand-free Suzuki reaction of 2-halogenated pyridines in aqueous media. Retrieved from [Link]

  • Rueda-Espinosa, J., Ramanayake, D., Ball, N. D., & Love, J. A. (2021). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry, 99(9), 725-732.
  • Organic Chemistry Portal. (n.d.). An Extremely Active and General Catalyst for Suzuki Coupling Reaction of Unreactive Aryl Chlorides. Retrieved from [Link]

  • OA Monitor Ireland. (n.d.). Palladium‐Catalyzed Suzuki–Miyaura Cross‐Coupling of Secondary α‐(Trifluoromethyl)benzyl Tosylates. Retrieved from [Link]

  • Kuwano, R., & Shige, A. (2008). Benzyl Protection of Phenols under Neutral Conditions: Palladium-Catalyzed Benzylations of Phenols. Organic Letters, 10(10), 1983–1986.
  • Chemical Communications. (n.d.). Palladium-catalyzed oxidative CH/CH cross-coupling of pyridine N-oxides with five-membered heterocycles. Retrieved from [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters, 10(24), 5649–5652.
  • Liu, P., Pan, M., Liu, Y., Li, X., Dong, B., & Ma, X. (2018). Selective C(sp2)–Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. Molecules, 23(2), 433.
  • Neufeldt, S. R., & Sanford, M. S. (2010). Mechanistic Comparison Between Pd-Catalyzed Ligand Directed C-H Chlorination and C-H Acetoxylation. The Journal of organic chemistry, 75(13), 4499–4506.
  • Organic Chemistry Portal. (n.d.). Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides. Retrieved from [Link]

  • Raghavan, P., Rago, A. J., Verma, P., Hassan, M. M., Goshu, G. M., Dombrowski, A. W., ... & Wang, Y. (2024). Incorporating Synthetic Accessibility in Drug Design: Predicting Reaction Yields of Suzuki Cross-Couplings by Leveraging AbbVie's 15-Year Parallel Library Data Set. Journal of the American Chemical Society.

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Operational and Disposal Guide for 2-(Benzyloxy)-5-(chloromethyl)pyridine

As a highly reactive pharmaceutical intermediate, 2-(Benzyloxy)-5-(chloromethyl)pyridine (CAS: 202595-67-3) requires stringent operational oversight[1]. While its chloromethyl moiety makes it an invaluable alkylating age...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a highly reactive pharmaceutical intermediate, 2-(Benzyloxy)-5-(chloromethyl)pyridine (CAS: 202595-67-3) requires stringent operational oversight[1]. While its chloromethyl moiety makes it an invaluable alkylating agent in drug development, this same structural feature introduces severe safety and logistical challenges. Improper handling or disposal can lead to toxic gas evolution, severe chemical burns, and environmental contamination[2][3].

This guide provides drug development professionals and laboratory scientists with field-proven, self-validating protocols for the safe handling, spill containment, and legal disposal of this compound.

Chemical Profiling & Mechanistic Hazards

To design a fail-safe disposal protocol, we must first understand the causality behind the chemical's hazards. 2-(Benzyloxy)-5-(chloromethyl)pyridine is not a passive chemical; it is highly electrophilic and environmentally persistent.

  • Alkylating Potential & Toxicity: The chloromethyl group (-CH₂Cl) is highly susceptible to nucleophilic attack. In biological systems, this allows it to indiscriminately alkylate proteins and DNA, presenting severe acute toxicity and potential mutagenic risks[4].

  • Hydrolysis & Corrosivity: The most immediate operational hazard is its reactivity with water. Upon contact with ambient moisture or the mucous membranes of the respiratory tract, the compound undergoes rapid hydrolysis. This reaction cleaves the chlorine atom, generating volatile, highly corrosive Hydrogen Chloride (HCl) gas [5].

  • Combustibility: Like many benzyl halides, it can form explosive mixtures if aerosolized or exposed to high heat[6].

Hydrolysis Chem 2-(Benzyloxy)-5- (chloromethyl)pyridine Intermediate Nucleophilic Attack (Hydrolysis) Chem->Intermediate Water H2O (Moisture) Water->Intermediate Product Hydroxymethyl Derivative Intermediate->Product HCl HCl Gas (Corrosive/Toxic) Intermediate->HCl

Mechanistic pathway of moisture-induced degradation generating corrosive HCl gas.

Operational Safety & Handling Protocol

Every experimental workflow involving this compound must be a self-validating system designed to prevent moisture ingress and personnel exposure.

  • Engineering Controls: All manipulations must occur within a certified chemical fume hood with a minimum face velocity of 100 fpm. Do not use a laminar flow hood, as it will recirculate potentially toxic vapors into the laboratory[3].

  • Atmospheric Control: Handle and store the chemical under an inert atmosphere (Argon or Nitrogen). Causality: Purging the headspace displaces ambient humidity, preventing the spontaneous hydrolysis that leads to container pressurization and HCl gas buildup[6].

  • Personal Protective Equipment (PPE): Wear heavy-duty Nitrile or Neoprene gloves. Causality: Standard latex gloves offer zero resistance to halogenated organics and will rapidly degrade, leading to dermal exposure and severe chemical burns[3][7]. Use splash goggles and a face shield.

Spill Response & Containment Workflow

In the event of a spill, standard solvent cleanup procedures are dangerously inadequate. The following step-by-step methodology must be executed immediately.

SpillResponse Start Spill Detected Evac Evacuate & Ventilate Area Start->Evac PPE Don High-Level PPE (Respirator, Nitrile) Evac->PPE Contain Contain Spill (Inert Absorbent) PPE->Contain Collect Collect in Non-Metallic Waste Container Contain->Collect Label Label as Halogenated Organic Waste Collect->Label Dispose Incineration via Licensed Contractor Label->Dispose

Emergency spill response workflow for reactive halogenated organic compounds.

Step-by-Step Spill Mitigation:
  • Evacuation & Isolation: Immediately evacuate personnel from the immediate area. Ensure the HVAC system is actively exhausting to the outside and not recirculating air[7].

  • PPE Upgrade: Responders must don a NIOSH-approved full-face respirator equipped with acid gas/organic vapor cartridges[3][5].

  • Inert Containment: Surround and cover the spill with an inert, non-combustible absorbent such as dry sand, earth, or vermiculite. CRITICAL: Never use combustible materials like sawdust.Causality: Reactive alkyl halides can react exothermically with organic materials, potentially causing spontaneous ignition[6].

  • Safe Collection: Use non-sparking tools (e.g., plastic or brass scoops) to collect the absorbed material. Causality: Halogenated organics can form flammable vapor pockets; sparking tools introduce a lethal ignition source[7].

  • Neutralization: Wash the spill site with a mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize residual hydrochloric acid, followed by a thorough water rinse[6].

Step-by-Step Disposal Procedures

Under EPA Resource Conservation and Recovery Act (RCRA) guidelines, 2-(Benzyloxy)-5-(chloromethyl)pyridine must be strictly managed as Halogenated Organic Waste [8][9]. It cannot be disposed of down the drain or in standard biohazard/solid waste bins.

Phase 1: Segregation and Containerization
  • Strict Segregation: Do not mix this waste with non-halogenated solvents, strong acids, oxidizers, or aqueous waste streams. Causality: Mixing with incompatible streams can trigger violent exothermic reactions or rapid gas evolution, leading to container rupture[9].

  • Container Selection: Place waste in a chemically compatible, rigid, non-metallic container (e.g., High-Density Polyethylene - HDPE or Teflon-lined drums)[6].

  • Headspace Management: Fill the container to a maximum of 90% capacity. Causality: Leaving headspace accommodates potential vapor expansion from trace hydrolysis, preventing the container from bursting[9].

Phase 2: Labeling and Storage
  • Compliance Labeling: Affix a hazardous waste label immediately upon adding the first drop of waste. The label must explicitly state: "Hazardous Waste - Halogenated Organics (Contains 2-(Benzyloxy)-5-(chloromethyl)pyridine; Corrosive/Toxic)" [9].

  • Satellite Accumulation: Store the sealed container in a designated Satellite Accumulation Area (SAA) equipped with secondary containment trays. Keep away from direct sunlight, heat sources, and moisture[9].

Phase 3: Final Destruction
  • Contractor Handoff: Transfer the waste to a licensed hazardous waste disposal contractor.

  • Destruction Methodology: The legally mandated and scientifically sound method for destroying halogenated organic waste is High-Temperature Incineration (>850°C) combined with Flue Gas Scrubbing [7][10]. Causality: Incineration breaks down the organic pyridine ring, but the chlorine atoms combust to form massive amounts of HCl gas. The alkaline flue gas scrubber is required to neutralize this acid gas into harmless salts before the exhaust is released into the atmosphere[10][11].

Quantitative Data & Waste Compatibility

ParameterSpecification / Protocol
CAS Number 202595-67-3[1]
Chemical Class Halogenated Heterocycle / Alkylating Agent
Primary Hazards Corrosive (Causes burns), Lachrymator, Aquatic Toxicity[2][6]
Incompatible Materials Strong oxidizers, strong bases, water/moisture, alcohols[6]
Waste Classification Halogenated Organic Waste (EPA RCRA compliant)[8]
Approved Destruction Incineration (>850°C) with alkaline flue gas scrubbing[10]
Spill Absorbent Dry sand, earth, vermiculite (NO sawdust)[6]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.